Cas no 1199-20-8 (3-Phenylbut-2-enoic acid)

• Product Name: 3-Phenylbut-2-enoic acid
• CAS No: 1199-20-8
• Molecular Formula: C₁₀H₁₀O₂
• Molecular Weight: 162.1852
• MDL: MFCD00053500
• CID: 41048
• PubChem ID: 5354661

3-Phenylbut-2-enoic acid Properties

Names and Identifiers

• 3-Phenylbut-2-enoic acid
• beta-Methylcinnamic acid
• (E)-3-phenylbut-2-enoic acid
• (2E)-3-phenylbut-2-enoic acid
• 2-Butenoic acid,3-phenyl
• 2-Butenoic acid,3-phenyl-,(E)
• 3-phenyl crotonic acid
• 3-phenyl-2-butenoic acid
• 3-phenyl-but-2-enoic acid
• Crotonic acid,3-phenyl
• 2-Butenoic acid, 3-phenyl-
• (E)-3-phenyl-but-2-enoic acid
• BS-48870
• EN300-50863
• CS-0369476
• SCHEMBL582234
• (2E)-3-Phenyl-2-butenoic acid
• Z352748396
• (2E)-3-Phenyl-2-butenoic acid #
• BAA19920
• CS-0188036
• CHEMBL1771756
• AKOS005265743
• 3-Phenylcrotonic acid
• MFCD00053500
• AMY24790
• 2-Butenoic acid, 3-phenyl-, (E)-
• Cinnamic acid, beta-methyl-
• AE-641/00378058
• BS-13656
• 1199-20-8
• .beta.-Methylcinnamic acid
• E75774
• Crotonic acid, 3-phenyl-
• (E)-3-phenylbut-2-enoicacid
• SCHEMBL691911
• E-3-methyl-3-phenylpropenoic acid
• 704-80-3
• NSC 16625
• Cinnamic acid, .beta.-methyl-
• DTXSID0061614
• 3-phenylbut-2-enoic acid
• DTXCID7033525

• MDL： MFCD00053500
• InChIKey： PEXWJYDPDXUVSV-BQYQJAHWSA-N
• Inchi： 1S/C10H10O2/c1-8(7-10(11)12)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)
• SMILES： C1(/C(/C)=C/C(O)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 162.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 162.068
• Heavy Atom Count: 12
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 2.17450
• PSA: 37.30000
• Refractive Index: 1.561
• Boiling Point: 281.9±10.0 °C at 760 mmHg
• Melting Point: 93-95 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 188.2±9.9 °C
• Density: 1.1±0.1 g/cm3

3-Phenylbut-2-enoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-Phenylbut-2-enoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%